1-(2,4-dichlorophenoxy)-3-(2-methyl-1-piperidinyl)-2-propanol hydrochloride

• IUPAC Name: 1-(2,4-dichlorophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C15H21Cl2NO2.ClH/c1-11-4-2-3-7-18(11)9-13(19)10-20-15-6-5-12(16)8-14(15)17;/h5-6,8,11,13,19H,2-4,7,9-10H2,1H3;1H
• InChI Key: CXVGDJJOGKMJGG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC(COC2=C(C=C(C=C2)Cl)Cl)O.Cl
• Molecular Formula: C15H22Cl3NO2
• Molecular Weight: 354.7 g/mol

Description

1-(2,4-dichlorophenoxy)-3-(2-methyl-1-piperidinyl)-2-propanol hydrochloride, commonly known as DPCPX, is a selective antagonist of adenosine A1 receptors. It is a white crystalline powder that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

DPCPX acts as a competitive antagonist of adenosine A1 receptors, blocking the binding of adenosine and preventing its downstream signaling. This results in a decrease in the activity of adenosine A1 receptors and a corresponding increase in the activity of other signaling pathways.
Biochemical and physiological effects:
DPCPX has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood flow and oxygen consumption in the brain, and the inhibition of cancer cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using DPCPX in lab experiments is its high selectivity for adenosine A1 receptors, which allows for specific targeting of this receptor subtype. However, a limitation is that DPCPX may not be effective in all experimental models, as the activity of adenosine A1 receptors can be influenced by a range of factors.

Future Directions

Future research directions for DPCPX include the investigation of its potential therapeutic applications in cardiovascular diseases, neurological disorders, and cancer. Additionally, further studies are needed to elucidate the precise mechanisms of action of DPCPX and its effects on other signaling pathways.

Scientific Research Applications

DPCPX has been used in scientific research to study the role of adenosine A1 receptors in various physiological and pathological conditions. It has been shown to have potential applications in the treatment of cardiovascular diseases, neurological disorders, and cancer.